Cas no 101513-67-1 (Benzoyl fluoride,2,4,5-trifluoro-)
101513-67-1 structure
Product Name:Benzoyl fluoride,2,4,5-trifluoro-
CAS No:101513-67-1
MF:C7H2F4O
MW:178.083796024323
CID:124672
PubChem ID:11052202
Update Time:2025-04-18
Benzoyl fluoride,2,4,5-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,2,4,5-trifluoro-
- 2,4,5-Trifluorobenzoylfluoride
- Benzoyl fluoride, 2,4,5-trifluoro- (9CI)
- SCHEMBL7750943
- 101513-67-1
- 2,4,5-trifluorobenzoyl Fluoride
-
- Inchi: 1S/C7H2F4O/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H
- InChI Key: TXALMWNWYDSWQO-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C(=O)F)F)F
Computed Properties
- Exact Mass: 178.00416
- Monoisotopic Mass: 178.00417733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzoyl fluoride,2,4,5-trifluoro- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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